N-(5-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-diethoxybenzamide

• IUPAC Name: N-[5-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,4-diethoxybenzamide
• InChI: InChI=1S/C21H20Cl2N4O4S2/c1-3-30-16-8-5-12(9-17(16)31-4-2)19(29)25-20-26-27-21(33-20)32-11-18(28)24-13-6-7-14(22)15(23)10-13/h5-10H,3-4,11H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: MMWUPELBVUUUMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl)OCC
• Molecular Formula: C21H20Cl2N4O4S2
• Molecular Weight: 527.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, and stability could be determined experimentally. These properties would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Photodynamic Therapy Applications

Research on zinc phthalocyanine derivatives, which share structural similarities with the specified compound, particularly in their use of thiadiazole groups, has shown promising results for photodynamic therapy (PDT). A study found that these compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Agent Development

Another area of research involves the synthesis of formazans from Mannich base derivatives of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole. These compounds have shown moderate antimicrobial activity against various bacterial and fungal strains, suggesting their potential as antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014).

Synthesis of Polyimides

Research into the synthesis of novel aromatic polyimides, utilizing diamines that bear structural resemblances to the specified compound, has been conducted. These polyimides exhibit high thermal stability and solubility in organic solvents, indicating their utility in high-performance material applications (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Benzodiazepine Receptor Agonists

The design and synthesis of 4-thiazolidinone derivatives as benzodiazepine receptor agonists have been explored. These compounds, including structures similar to the specified compound, showed significant anticonvulsant activity, sedative-hypnotic effects, and did not impair learning and memory, indicating their potential as therapeutic agents (Faizi, Jahani, Ebadi, Tabatabai, Rezaee, Lotfaliei, Amini, & Almasirad, 2017).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, it might interact with biological receptors or enzymes.

Safety and Hazards

Without specific data, it’s hard to say what the safety and hazards of this compound might be. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the compound’s properties, potential uses, and methods of synthesis. If it shows promise in a particular application, such as pharmaceuticals, more detailed studies could be conducted.